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Compound of Interest

Compound Name: Ethyl 5-fluoronicotinate

Cat. No.: B1295988 Get Quote

An In-depth Technical Guide on Ethyl 5-fluoronicotinate

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of chemical compounds is paramount. This

document provides a concise technical overview of Ethyl 5-fluoronicotinate, focusing on its

core molecular attributes.

Molecular and Physical Data
Ethyl 5-fluoronicotinate is a fluorinated pyridine derivative utilized as a key intermediate in the

synthesis of various pharmaceutical and agrochemical compounds. Its molecular

characteristics are fundamental to its reactivity and role in synthetic chemistry.

Parameter Value

Molecular Formula C₈H₈FNO₂[1][2][3]

Molecular Weight 169.15 g/mol [1][3]

Logical Relationship of Molecular Properties
The relationship between the compound's name, its elemental composition (formula), and its

calculated mass (molecular weight) is a foundational concept in chemistry. The following

diagram illustrates this direct correlation.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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